4-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline

• Molecular Formula: C12H12FNS
• Molecular Weight: 221.30 g/mol
• SMILES: CC1=C(C=CC(=C1)F)NCC2=CC=CS2
• InChI: InChI=1S/C12H12FNS/c1-9-7-10(13)4-5-12(9)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChIKey: CDZHYKUZEGUHJX-UHFFFAOYSA-N

4-Fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline: Physicochemical Profile

4-Fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline (CAS 1020960-62-6) is a substituted secondary aniline bearing a 4-fluoro-2-methyl substitution pattern on the phenyl ring and a thiophen-2-ylmethyl group on the amine nitrogen [1]. The compound has a molecular formula of C₁₂H₁₂FNS, a molecular weight of 221.30 g·mol⁻¹, and a calculated XLogP3-AA of 3.6, with one hydrogen bond donor, three hydrogen bond acceptors, and a topological polar surface area (TPSA) of 40.3 Ų [1]. It is commercially available at ≥95% purity from multiple vendors for research and further manufacturing use . The compound belongs to the fluorinated thiophene-aniline class, a scaffold recognized in medicinal chemistry for its potential to modulate lipophilicity, metabolic stability, and target-binding interactions through the combined electronic effects of the fluoro and thiophene motifs [2].

Fluorinated thiophene-aniline building block with combined electronic motifs

Supports medicinal chemistry scaffold design; recognized for modulating lipophilicity and target-binding interactions

Commercial availability at research-grade purity (≥95%) for synthesis and further derivatization

• [1] PubChem. Compound Summary for CID 28484818: 4-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28484818 (accessed 2026-04-28). View Source
• [2] Kuujia. CAS 1020960-62-6: 4-Fluoro-2-methyl-N-(thiophen-2-yl)methylaniline – Structural Versatility in Pharmaceutical and Agrochemical Research. https://www.kuujia.com (accessed 2026-04-28). View Source

4-Fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline: Why Analogs Cannot Replace It

Within the N-(thiophen-2-ylmethyl)aniline family, subtle variations in ring substitution produce measurable differences in computed lipophilicity, hydrogen-bonding capacity, and electronic distribution that preclude straightforward interchangeability. The presence of the 2-methyl group raises the XLogP3 by approximately 0.4–0.5 log units relative to the des-methyl analog [1][2], while the 4-fluoro (para) substitution pattern yields distinct electronic effects compared to the 5-fluoro isomer despite identical molecular weight and formula [1][3]. Furthermore, the thiophen-2-ylmethyl versus thiophen-3-ylmethyl connectivity alters the spatial orientation of the sulfur atom, affecting metal-coordination geometry and π-stacking interactions [1][4]. These quantifiable physicochemical differences mean that replacing the target compound with a close analog—even one sharing the same molecular formula—will produce a different property profile in any downstream application where lipophilicity, hydrogen-bond acceptor count, or regioisomeric geometry is a critical parameter.

Des-methyl analog Lower lipophilicity (ΔXLogP3 ~+0.4) may shift permeability and partitioning behavior in cell-based assays.

5-fluoro isomer Different electronic conjugation pattern can alter NH acidity and metabolic soft-spot profile; metabolic stability context may not transfer.

3-Thienyl regioisomer Changed sulfur spatial orientation may affect metal-coordination geometry and π-stacking, limiting direct substitution in catalytic applications.

• [1] PubChem. Compound Summary for CID 28484818 (Target): 4-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline; XLogP3-AA = 3.6. https://pubchem.ncbi.nlm.nih.gov/compound/28484818 (accessed 2026-04-28). View Source
• [2] PubChem. Compound Summary for CID 1133846 (Comparator): 4-fluoro-N-(thiophen-2-ylmethyl)aniline; XLogP3-AA = 3.2. https://pubchem.ncbi.nlm.nih.gov/compound/1133846 (accessed 2026-04-28). View Source
• [3] PubChem. Compound Summary for CID 28477909 (Comparator): 5-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline; XLogP3-AA = 3.6. https://pubchem.ncbi.nlm.nih.gov/compound/28477909 (accessed 2026-04-28). View Source
• [4] PubChem. Compound Summary for CID 28484840 (Comparator): 4-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline; XLogP3-AA = 3.5. https://pubchem.ncbi.nlm.nih.gov/compound/28484840 (accessed 2026-04-28). View Source

4-Fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline: Quantitative Differentiation

Lipophilicity Advantage vs. Des-Methyl Analog

The target compound exhibits a computed XLogP3-AA of 3.6 [1], compared with 3.2 for the des-methyl analog 4-fluoro-N-(thiophen-2-ylmethyl)aniline (CAS 51305-47-6) [2]. The +0.4 log unit increase is attributable to the 2-methyl substituent on the aniline ring. This difference places the target compound closer to the median lipophilicity range (LogP 3–5) typically associated with balanced permeability and solubility in oral drug candidates.

Lipophilicity vs des-methyl

Head-to-head

Target XLogP3 = 3.6 vs 3.2 (Δ +0.4)

May increase membrane partitioning ~2.5-fold; relevant for cell-permeable probe design.

Computed property; experimental validation recommended.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 3.6
Comparator Or Baseline	4-fluoro-N-(thiophen-2-ylmethyl)aniline (CID 1133846): XLogP3-AA = 3.2
Quantified Difference	ΔXLogP3 = +0.4 (target more lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2021.05.07 / 2025.09.15

Why This Matters

A 0.4 log unit increase in lipophilicity can translate to approximately 2.5-fold higher membrane partitioning, which is critical when selecting building blocks for CNS-penetrant or cell-permeable probe design.

• [1] PubChem. CID 28484818: 4-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline, XLogP3-AA = 3.6. https://pubchem.ncbi.nlm.nih.gov/compound/28484818 (accessed 2026-04-28). View Source
• [2] PubChem. CID 1133846: 4-fluoro-N-(thiophen-2-ylmethyl)aniline, XLogP3-AA = 3.2. https://pubchem.ncbi.nlm.nih.gov/compound/1133846 (accessed 2026-04-28). View Source

Hydrogen Bond Acceptor Count vs. Non-Fluorinated Parent

The target compound possesses three hydrogen bond acceptors (the amine nitrogen, the fluorine atom, and the thiophene sulfur) [1], compared with only two hydrogen bond acceptors for the non-fluorinated parent N-(thiophen-2-ylmethyl)aniline (CAS 40625-28-3), which lacks the fluorine atom [2]. The additional HBA introduced by the 4-fluoro substituent provides an extra site for polar interactions with biological targets or reagents, potentially enhancing binding enthalpy without altering the TPSA (both compounds: 40.3 Ų) [1][2].

HBA count vs parent

Head-to-head

HBA = 3 (N, F, S) vs 2 (N, S); TPSA unchanged

Additional acceptor may strengthen target binding in fragment-based campaigns.

Computed; binding studies needed for confirmation.

Evidence Dimension	Hydrogen bond acceptor count
Target Compound Data	HBA = 3 (N, F, S); TPSA = 40.3 Ų
Comparator Or Baseline	N-(thiophen-2-ylmethyl)aniline (CID 1133193): HBA = 2 (N, S); TPSA = 40.3 Ų
Quantified Difference	ΔHBA = +1; TPSA unchanged (0 Ų difference)
Conditions	Computed by Cactvs 3.4.8.18/3.4.8.24, PubChem

Why This Matters

An additional hydrogen bond acceptor can strengthen protein-ligand interactions by up to 0.5–1.5 kcal·mol⁻¹ in favorable geometries, a meaningful gain for fragment-based drug discovery or scaffold optimization programs.

• [1] PubChem. CID 28484818: 4-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline. Computed Properties: HBA = 3, TPSA = 40.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/28484818 (accessed 2026-04-28). View Source
• [2] PubChem. CID 1133193: N-(thiophen-2-ylmethyl)aniline. Computed Properties: HBA = 2, TPSA = 40.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/1133193 (accessed 2026-04-28). View Source

Regioisomeric Effects: 2-Thienyl vs. 3-Thienyl Connectivity

The target compound, bearing the thiophen-2-ylmethyl group, exhibits an XLogP3-AA of 3.6 [1], whereas the thiophen-3-ylmethyl regioisomer 4-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline (CAS 1020972-12-6) has an XLogP3-AA of 3.5 [2]. Although the lipophilicity difference is modest (Δ = +0.1), the 2-thienyl attachment positions the sulfur atom closer to the amine nitrogen, creating a distinct N–S spatial relationship that can influence metal-chelation geometry and the directionality of π–π stacking interactions—parameters that are critical in coordination chemistry and conductive polymer design.

2- vs 3-thienyl geometry

Head-to-head

2-Thienyl: XLogP3 3.6; N–S proximity. 3-Thienyl: XLogP3 3.5; altered N–S orientation.

Sulfur placement may influence metal chelation geometry and π-stacking interactions.

Estimated from 2D structure; experimental verification advised.

Evidence Dimension	Computed lipophilicity and regioisomeric geometry
Target Compound Data	Thiophen-2-ylmethyl; XLogP3-AA = 3.6; N–S through-space distance ≈ 3.8–4.2 Å (estimated)
Comparator Or Baseline	4-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline (CID 28484840): Thiophen-3-ylmethyl; XLogP3-AA = 3.5
Quantified Difference	ΔXLogP3 = +0.1; altered N–S spatial orientation
Conditions	PubChem computed XLogP3; geometry inferred from 2D structure

Why This Matters

The thiophene sulfur position relative to the amine dictates the coordination mode with transition metals (e.g., Pd, Cu), directly impacting catalyst design and the efficiency of metal-catalyzed cross-coupling reactions using this building block.

• [1] PubChem. CID 28484818: 4-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline. XLogP3-AA = 3.6. https://pubchem.ncbi.nlm.nih.gov/compound/28484818 (accessed 2026-04-28). View Source
• [2] PubChem. CID 28484840: 4-fluoro-2-methyl-N-(thiophen-3-ylmethyl)aniline. XLogP3-AA = 3.5. https://pubchem.ncbi.nlm.nih.gov/compound/28484840 (accessed 2026-04-28). View Source

Fluorine Positional Isomerism: 4-Fluoro vs. 5-Fluoro

The target compound (4-fluoro) and its positional isomer 5-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline (CAS 1019518-94-5) share identical molecular formula (C₁₂H₁₂FNS), molecular weight (221.30 g·mol⁻¹), and computed XLogP3-AA (3.6) [1][2]. However, the para-fluoro substituent in the target compound is in direct conjugation with the aniline nitrogen, which increases the NH proton acidity relative to the meta-like 5-fluoro isomer. Class-level SAR evidence from fluorinated aniline series indicates that the para-fluoro orientation can enhance metabolic stability by blocking para-hydroxylation, a major Phase I metabolic pathway for aniline-containing compounds [3]. No direct experimental metabolic stability data comparing these two specific isomers is available; this differentiation is based on well-established class-level structure-metabolism relationships.

4-F vs 5-F isomer

Class-level

4-Fluoro (para): conjugates with amine; 5-Fluoro (meta-like): identical LogP, MW

Para-fluoro orientation may reduce CYP450-mediated aniline oxidation (class-level SAR).

Class-level inference; direct metabolic data not available.

Evidence Dimension	Electronic effect of fluorine substitution position on aniline NH acidity and predicted metabolic soft-spot blocking
Target Compound Data	4-Fluoro (para to NH); XLogP3-AA = 3.6; fluorine conjugates with amine lone pair
Comparator Or Baseline	5-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline (CID 28477909): 5-Fluoro (meta-like); XLogP3-AA = 3.6
Quantified Difference	ΔXLogP3 = 0; differentiated by electronic conjugation pattern (class-level inference)
Conditions	PubChem computed properties; class-level metabolic stability inference from fluorinated aniline literature

Why This Matters

When selecting between commercially available fluoro-methyl positional isomers with identical MW and LogP, the para-fluoro orientation may offer reduced CYP450-mediated oxidative metabolism at the aniline ring, a key consideration for building blocks intended for in vivo probe or lead optimization programs.

• [1] PubChem. CID 28484818 (Target, 4-fluoro isomer). https://pubchem.ncbi.nlm.nih.gov/compound/28484818 (accessed 2026-04-28). View Source
• [2] PubChem. CID 28477909 (Comparator, 5-fluoro isomer). https://pubchem.ncbi.nlm.nih.gov/compound/28477909 (accessed 2026-04-28). View Source
• [3] Gillis, E. P.; Eastman, K. J.; Hill, M. D.; Donnelly, D. J.; Meanwell, N. A. Applications of Fluorine in Medicinal Chemistry. J. Med. Chem. 2015, 58 (21), 8315–8359. DOI: 10.1021/acs.jmedchem.5b00258. View Source

Fsp3 as a Developability Marker

The target compound has a reported fraction sp3 (Fsp3) of 0.167 , derived from one sp3-hybridized carbon (the methylene bridge) out of six non-hydrogen, non-fluorine heavy atoms in the core scaffold. This Fsp3 value is identical across the 4-fluoro, 5-fluoro, and thiophen-3-ylmethyl isomers due to their shared constitutional formula. Compared with the fully aromatic parent N-(thiophen-2-ylmethyl)aniline (Fsp3 = 0.091; only the methylene bridge contributes), the target compound's slightly higher Fsp3 reflects the additional sp3 carbon in the 2-methyl group [1]. In the context of medicinal chemistry developability metrics, Fsp3 values > 0.15 have been correlated with improved clinical attrition rates compared with fully flat aromatic compounds (Fsp3 < 0.10) [2]. This is a class-level inference applied to the compound series.

Fsp3 developability

Class-level

Fsp3 = 0.167 vs 0.091 (Δ +0.076) relative to unsubstituted parent

Higher Fsp3 may correlate with improved developability outcomes (class-level).

Class-level correlation; compound-specific evidence lacking.

Evidence Dimension	Fraction of sp3-hybridized carbons (Fsp3) as a predictor of developability
Target Compound Data	Fsp3 = 0.167 (1 sp3 C from –CH₂– bridge + 1 sp3 C from –CH₃ group, out of 12 total carbons); MW = 221.30
Comparator Or Baseline	N-(thiophen-2-ylmethyl)aniline (CID 1133193): Fsp3 ≈ 0.091; MW = 189.28
Quantified Difference	ΔFsp3 = +0.076 (target more three-dimensional)
Conditions	Fluorochem technical datasheet (target Fsp3); PubChem 2D structure analysis (comparator)

Why This Matters

The Fsp3 metric is increasingly used in compound acquisition triaging; building blocks with Fsp3 > 0.15 are preferentially selected for lead-generation libraries targeting higher clinical success rates, providing a procurement rationale over flatter analogs.

• [1] PubChem. CID 1133193: N-(thiophen-2-ylmethyl)aniline. https://pubchem.ncbi.nlm.nih.gov/compound/1133193 (accessed 2026-04-28). View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52 (21), 6752–6756. DOI: 10.1021/jm901241e. View Source

Patent Coverage: Thiophene-Aniline Pharmaceutical Claims

The target compound falls within the generic Markush structure claimed in Japanese Patent JP 6286031 (filed May 27, 2014), which covers compounds of formula (I) wherein R1 and R2 are independently H or F, R3 is H or methyl, and the thiophene attachment includes the specific substitution patterns matching the target [1]. This patent, assigned to a consortium of Japanese pharmaceutical applicants, describes thiophene derivatives for therapeutic applications. While the patent does not provide specific biological data for the exact compound, its inclusion in the claimed scope signals industrial interest in this structural class and may carry implications for freedom-to-operate assessments in commercial R&D programs. By contrast, closely related analogs lacking the 2-methyl or 4-fluoro group may fall outside the specific claim scope.

Patent coverage

Source review

Encompassed by JP 6286031 claim 1; des-methyl/des-fluoro analogs may fall outside scope.

Patent landscape may influence freedom-to-operate assessments in commercial R&D.

Qualitative claim scope differentiation; legal review advised.

Evidence Dimension	Patent claim scope coverage
Target Compound Data	Explicitly encompassed by JP 6286031 claim 1 (R1/R2 = H or F, R3 = H or methyl; R4 = H/R5 = F or R4 = F/R5 = H)
Comparator Or Baseline	4-fluoro-N-(thiophen-2-ylmethyl)aniline (des-methyl): may not match R3 = methyl requirement; N-(thiophen-2-ylmethyl)aniline (des-F, des-methyl): lacks fluorine
Quantified Difference	Qualitative differentiation in patent claim scope
Conditions	Japanese Patent JP 6286031; application number 2016-516235

Why This Matters

For industrial users evaluating building blocks for proprietary drug discovery programs, patent landscape coverage can influence procurement decisions where downstream composition-of-matter claims are a consideration.

• [1] J-GLOBAL. Patent JP 6286031: Compounds (Thiophene Derivatives) and Pharmaceutical Compositions Thereof. Application No. 2016-516235, filed May 27, 2014. https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=201803007008934142 (accessed 2026-04-28). View Source

4-Fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline: Application Scenarios

Medicinal Chemistry: Fragment-Based Libraries

With an XLogP3 of 3.6—elevated by +0.4 log units relative to the des-methyl analog [1]—the target compound is preferentially suited for constructing fragment or lead-like libraries where moderate lipophilicity (LogP 3–5) is desired for cell permeability without excessive hydrophobicity. Its three hydrogen bond acceptors (vs. two for the non-fluorinated parent) provide an additional polar interaction handle without increasing TPSA [2], making it an attractive scaffold for hit-to-lead optimization programs targeting intracellular or CNS-accessible proteins.

Synthetic Methodology: Metal-Catalyzed Cross-Coupling

The secondary amine NH, combined with the thiophen-2-ylmethyl group's distinctive N–S spatial proximity, makes this compound a valuable substrate for developing and optimizing Pd- or Cu-catalyzed C–N and C–C bond-forming reactions. The 2-thienyl sulfur can serve as a directing group or metal-coordination site, offering a reactivity profile distinct from the 3-ylmethyl regioisomer [1]. The 4-fluoro substituent further modulates the aniline nitrogen nucleophilicity through its electron-withdrawing para effect, enabling tunable reactivity in Buchwald-Hartwig amination or reductive amination sequences.

Chemical Biology: ¹⁹F NMR Probe Design

The para-fluoro substitution pattern provides a handle for ¹⁹F NMR-based binding and conformational studies, while class-level evidence suggests that para-fluorination can reduce CYP450-mediated oxidative metabolism at the aniline ring compared with non-fluorinated or meta-fluorinated analogs [1]. The Fsp3 of 0.167, driven by the methyl and methylene groups, adds three-dimensional character that distinguishes this building block from flatter, fully aromatic alternatives [2]. These combined features support its use in designing fluorine-containing biochemical probes with potentially longer in vitro half-lives.

Materials Science: Thiophene-Aniline Copolymer Precursor

Thiophene-aniline copolymers are actively investigated as electron-donor materials in organic solar cells and as conductive coatings [1]. The target compound's bifunctional nature—a polymerizable aniline moiety and a thiophene ring—positions it as a monomer or co-monomer candidate. The 2-methyl and 4-fluoro substituents can modulate the HOMO-LUMO gap and oxidation potential of the resulting polymer, offering electronic tuning not achievable with the unsubstituted N-(thiophen-2-ylmethyl)aniline parent scaffold [2].

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Moderate lipophilicity profile; additional HBA without TPSA increase

Cell permeability and target engagement assays

Metal-catalyzed cross-coupling methodology

Thiophene-2-ylmethyl directing/coordination motif; tunable aniline nucleophilicity

Reactivity and selectivity in C–N/C–C bond formation

19F NMR probe design

Para-fluoro NMR handle; reported class-level metabolic stability context

In vitro metabolic stability and binding studies (19F NMR)

Thiophene-aniline copolymer precursor

Bifunctional monomer with 2-methyl/4-fluoro electronic tuning

HOMO-LUMO modulation and conductive property evaluation

• [1] Pardo, M. A.; del Valle, M. A.; Díaz, F. R. Synthesis and Characterization of Aniline and Thiophene and/or Alkylthiophenes Polymers. Polym. Bull. 2015, 72, 915–930. DOI: 10.1007/s00289-015-1302-5. View Source
• [2] PubChem. CID 1133193: N-(thiophen-2-ylmethyl)aniline. https://pubchem.ncbi.nlm.nih.gov/compound/1133193 (accessed 2026-04-28). View Source